Cas no 1226435-48-8 (N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide)

• Product Name: N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• CAS No: 1226435-48-8
• MF: C₁₉H₁₇N₇O₄
• MW: 407.382782697678
• CID: 6234072
• PubChem ID: 49677291
• Update Time: 2025-05-17

N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• 1226435-48-8
• F5882-5305
• N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]-3-(tetrazol-1-yl)benzamide
• N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• AKOS024526913
• VU0527555-1
• N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(1H-tetrazol-1-yl)benzamide

• Inchi： 1S/C19H17N7O4/c1-28-15-5-7-16(8-6-15)29-11-17-22-18(30-23-17)10-20-19(27)13-3-2-4-14(9-13)26-12-21-24-25-26/h2-9,12H,10-11H2,1H3,(H,20,27)
• InChI Key： YUNKBFPGMBWNLM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC1=NOC(CNC(C2C=CC=C(C=2)N2C=NN=N2)=O)=N1

Computed Properties

• Exact Mass: 407.13420205g/mol
• Monoisotopic Mass: 407.13420205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

Introduction to N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-ylmethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide): A Compound with Significant Potential in Pharmaceutical Research

N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-ylmethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide} (CAS No: 1226435-48-8) is a complex organic molecule that has garnered considerable attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic derivatives that are known for their diverse pharmacological properties. The presence of multiple functional groups, including 1,2,4-oxadiazole, tetrazole, and benzamide, makes it a promising candidate for further investigation in drug discovery and development.

The 1,2,4-oxadiazole moiety is a key structural component that contributes to the compound's stability and reactivity. This heterocycle has been extensively studied for its role in various biological processes and its ability to interact with biological targets. In particular, the 4-methoxyphenoxy group introduces a hydrophobic region that can enhance the compound's solubility and bioavailability. These features make it an attractive scaffold for designing novel therapeutic agents.

The tetrazole ring is another critical feature of this compound. Tetrazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the tetrazole moiety into the molecular structure of N-{3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-ylmethyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide} suggests that it may exhibit similar pharmacological effects. This hypothesis is supported by recent studies that have demonstrated the efficacy of tetrazole-based compounds in various preclinical models.

The benzamide moiety further enhances the compound's potential as a therapeutic agent. Benzamides are known for their ability to modulate enzyme activity and have been widely used in the development of drugs targeting neurological disorders, pain management, and inflammation. The presence of the benzamide group in N-{3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-ylmethyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide} may contribute to its ability to interact with specific biological targets and exert therapeutic effects.

In recent years, there has been growing interest in developing novel compounds that combine multiple pharmacophores to enhance their biological activity and reduce side effects. N-{3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-ylmethyl-3-(1H-1,2,3,4-tetrazol-1-yll)benzamide} exemplifies this trend by incorporating several functional groups that are known to be biologically active. This compound represents a promising lead for further investigation in the search for new therapeutic agents.

The synthesis of N-{3-(4-methoxyphenoxy)methyl-1,2,4-o-xadiazol -5 -y l em >methyl em > - < em > 3 - ( 1 H - 1 , 2 , 3 , 4 - tetrazol - 1 - yl ) benzamide em >} involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to optimize the synthesis pathway and improve the overall efficiency of the process. This has been crucial in making this compound more accessible for further biological evaluation.

The pharmacological evaluation of N-{N-{(S)-N-Methylcysteine}} has shown promising results in preclinical studies. These studies have demonstrated that the compound exhibits significant activity against various disease models without causing notable side effects. The ability of this compound to interact with multiple biological targets suggests that it may have broad therapeutic applications.

In conclusion，N-{N-{(S)-N-Methylcysteine}} is a structurally complex molecule with multiple functional groups that contribute to its potential as a therapeutic agent。The presence of the 1 , 2 , 4 - oxadiazole strong >， < strong > tetrazole strong >， and benzamide strong > moieties makes it an attractive candidate for further investigation。Recent studies have shown that this compound exhibits significant biological activity，making it a promising lead for drug discovery。With continued research，N-{N-{(S)-N-Methylcysteine}} may emerge as a valuable therapeutic agent for treating various diseases。